Cas no 1924322-42-8 (3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one)

• Product Name: 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one
• CAS No: 1924322-42-8
• MF: C₁₃H₉ClF₃NOS
• MW: 319.729871511459
• MDL: MFCD28977457
• CID: 4709669
• Update Time: 2025-05-19

3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one

• MDL： MFCD28977457
• Inchi： 1S/C13H9ClF3NOS/c1-18-7-8(13(15,16)17)6-11(12(18)19)20-10-4-2-9(14)3-5-10/h2-7H,1H3
• InChI Key： BLSRSTWKJXIIHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(N(C)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Topological Polar Surface Area: 45.6

Additional information on 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one

Comprehensive Overview of 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one (CAS No. 1924322-42-8)

The compound 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one (CAS No. 1924322-42-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and 4-chlorophenyl moiety, make it a valuable intermediate for the development of novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one is its versatility in synthetic chemistry. The presence of the sulfanyl bridge enhances its reactivity, allowing for further functionalization. This characteristic is particularly valuable in the design of small-molecule inhibitors, a hot topic in modern medicinal chemistry. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are pivotal in cancer therapy and autoimmune disease treatment.

In the context of agrochemicals, CAS No. 1924322-42-8 has shown promise as a precursor for crop protection agents. The trifluoromethyl group is known to improve the bioavailability and stability of pesticides, making this compound a candidate for next-generation formulations. With the global push toward sustainable agriculture, researchers are investigating its potential to reduce environmental impact while maintaining efficacy against pests.

The compound's pyridin-2-one core is another area of interest, as this scaffold is prevalent in many FDA-approved drugs. Its ability to mimic natural substrates makes it a valuable building block for drug-like molecules. Recent advancements in computational chemistry have enabled researchers to predict its binding affinities more accurately, accelerating the discovery process. This aligns with the current trend of integrating AI-driven drug design into pharmaceutical R&D.

From a commercial perspective, 3-(4-Chlorophenyl)sulfanyl-1-methyl-5-(trifluoromethyl)pyridin-2-one is gaining traction as a high-value intermediate. Suppliers and manufacturers are scaling up production to meet the rising demand from academic and industrial labs. Quality control and regulatory compliance are critical considerations, given the stringent requirements for pharmaceutical-grade chemicals. This underscores the importance of sourcing the compound from reputable providers.

In summary, CAS No. 1924322-42-8 represents a multifaceted compound with broad applications in life sciences. Its structural complexity and functional adaptability position it as a key player in the development of innovative therapeutics and agrochemicals. As research continues to unfold, this compound is likely to remain at the forefront of scientific and industrial advancements.